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Introduction
NVP-AAM077, also known as PEAQX, is a potent and selective competitive antagonist of the

N-methyl-D-aspartate (NMDA) receptor, with a notable preference for subtypes containing the

GluN2A subunit.[1][2] This selectivity makes it an invaluable tool in neuroscience research for

dissecting the specific physiological and pathological roles of GluN2A-containing NMDA

receptors, which are crucial for synaptic plasticity, learning, and memory.[3][4] Proper

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of NVP-AAM077 stock solutions for research applications.

Physicochemical and Pharmacological Properties
NVP-AAM077 is a synthetic molecule belonging to the quinoxalinedione class of compounds.

[1] As a competitive antagonist, it binds to the glutamate binding site on the GluN2A subunit of

the NMDA receptor, preventing the endogenous agonist glutamate from binding and activating

the receptor.[1][5] This inhibition of NMDA receptor function subsequently affects various

intracellular signaling cascades, including the mTOR and CREB pathways.[1][5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10814437#bc-rfq
https://www.benchchem.com/product/b10814437/docs?utm_src=pdf-body#preparing-stock-solutions-of-nvp-aam077-an-application-note-and-protocol
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_Peaqx_NVP_AAM077_Chemical_Structure_and_Properties.pdf
https://en.wikipedia.org/wiki/PEAQX
https://www.benchchem.com/pdf/Peaqx_NVP_AAM077_A_Technical_Guide_to_its_Selectivity_for_NMDA_Receptor_Subunits.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peaqx_NVP_AAM077_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/product/b10814437/docs?utm_src=pdf-body#preparing-stock-solutions-of-nvp-aam077-an-application-note-and-protocol
https://www.benchchem.com/product/b10814437/docs?utm_src=pdf-body#preparing-stock-solutions-of-nvp-aam077-an-application-note-and-protocol
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_Peaqx_NVP_AAM077_Chemical_Structure_and_Properties.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_Peaqx_NVP_AAM077_Chemical_Structure_and_Properties.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Mechanism_of_Action_of_Peaqx_NVP_AAM077_a_Competitive_NMDA_Receptor_Antagonist.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_Peaqx_NVP_AAM077_Chemical_Structure_and_Properties.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Mechanism_of_Action_of_Peaqx_NVP_AAM077_a_Competitive_NMDA_Receptor_Antagonist.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following table summarizes key quantitative data for NVP-AAM077, including its molecular

properties and solubility.

Property Value Reference(s)

IUPAC Name

({[(1S)-1-(4-

bromophenyl)ethyl]amino}-

(2,3-dioxo-1,4-

dihydroquinoxalin-5-

yl)methyl)phosphonic acid

[1]

Synonyms PEAQX, NVP-AAM077 [1]

CAS Number 459836-30-7 [1]

Molecular Formula C₁₇H₁₇BrN₃O₅P [1]

Molecular Weight 454.217 g/mol [1]

Solubility Soluble in water and DMSO [1][6][7]

Storage (Solid) -20°C for ≥ 4 years [6]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[8][9]

IC₅₀ (hGluN1/GluN2A) 270 nM [8][10]

IC₅₀ (hGluN1/GluN2B) 29.6 µM [8][10]

Experimental Protocol: Preparation of NVP-AAM077
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NVP-AAM077. It is crucial

to use high-purity solvents and sterile techniques to avoid contamination.

Materials:

NVP-AAM077 powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free water

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile tips

Procedure:

Calculate the required amount of NVP-AAM077:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 454.217 g/mol = 4.54

mg

Weigh the NVP-AAM077:

Carefully weigh the calculated amount of NVP-AAM077 powder using an analytical

balance.

Dissolve the NVP-AAM077:

Add the appropriate volume of DMSO to the weighed NVP-AAM077 powder in a sterile

tube.

Vortex the solution thoroughly to aid dissolution.

If the compound does not dissolve completely, gentle warming (e.g., in a 37°C water bath

for a few minutes) or brief sonication can be applied.[8] Visually inspect the solution to

ensure there are no visible particulates.
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Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles.[8]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[8]

Note on Aqueous Solutions: NVP-AAM077 is also soluble in water.[6][7] For experiments

where DMSO may interfere, sterile water can be used as the solvent. The same general

procedure can be followed, although sonication may be more likely required to achieve

complete dissolution. For the tetrasodium hydrate form, solubility in PBS is reported to be high

(100 mg/mL).[8]

Mandatory Visualizations
NVP-AAM077 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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